Cas no 2228175-35-5 (4-(hydrazinylmethyl)-2,5-dimethoxypyridine)

• Product Name: 4-(hydrazinylmethyl)-2,5-dimethoxypyridine
• CAS No: 2228175-35-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5975236
• PubChem ID: 165647245
• Update Time: 2025-10-29

4-(hydrazinylmethyl)-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(hydrazinylmethyl)-2,5-dimethoxypyridine
• EN300-1730742
• 2228175-35-5

• Inchi： 1S/C8H13N3O2/c1-12-7-5-10-8(13-2)3-6(7)4-11-9/h3,5,11H,4,9H2,1-2H3
• InChI Key： CJDKSBHEJPQXQW-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1CNN)OC

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.4Ų

Additional information on 4-(hydrazinylmethyl)-2,5-dimethoxypyridine

4-(Hydrazinylmethyl)-2,5-Dimethoxypyridine: A Comprehensive Overview

The compound 4-(hydrazinylmethyl)-2,5-dimethoxypyridine, with the CAS number 2228175-35-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in drug discovery and materials science. The structure of 4-(hydrazinylmethyl)-2,5-dimethoxypyridine features a pyridine ring substituted with methoxy groups at positions 2 and 5, as well as a hydrazinylmethyl group at position 4. These substituents contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of hydrazine groups in 4-(hydrazinylmethyl)-2,5-dimethoxypyridine suggests potential applications in the development of anticancer agents. Hydrazines are known to exhibit cytotoxic effects against cancer cells, making them valuable components in antitumor drug design. Additionally, the methoxy groups at positions 2 and 5 may enhance the compound's solubility and bioavailability, which are critical factors for drug efficacy.

One of the most promising areas of research involving 4-(hydrazinylmethyl)-2,5-dimethoxypyridine is its role in enzyme inhibition. Recent findings indicate that this compound can inhibit key enzymes involved in cellular signaling pathways, such as protein kinases and histone deacetylases (HDACs). HDAC inhibitors, for instance, have shown potential in treating various cancers by reactivating tumor suppressor genes. The ability of 4-(hydrazinylmethyl)-2,5-dimethoxypyridine to modulate these enzymes makes it a compelling candidate for further exploration in oncology research.

Beyond its pharmacological applications, 4-(hydrazinylmethyl)-2,5-dimethoxypyridine has also been investigated for its role in chemical synthesis as an intermediate in the preparation of more complex molecules. Its structure provides a versatile platform for further functionalization, enabling chemists to explore a wide range of synthetic pathways. For example, the hydrazine group can be used to form hydrazone linkages with carbonyl compounds, opening up possibilities for the creation of novel heterocyclic structures.

In terms of synthesis, several methods have been reported for the preparation of 4-(hydrazinylmethyl)-2,5-dimethoxypyridine. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with hydrazine or its derivatives under specific reaction conditions. Optimization of these conditions has led to improved yields and selectivity, making the synthesis more efficient and scalable for industrial applications.

The pharmacokinetic properties of 4-(hydrazinylmethyl)-2,5-dimethoxypyridine are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for its development as a therapeutic agent. Preliminary studies suggest that the methoxy groups may influence its metabolic stability, potentially reducing clearance rates and prolonging its half-life in vivo.

In conclusion, 4-(hydrazinylmethyl)-2,5-dimethoxypyridine represents a valuable addition to the arsenal of pyridine derivatives with potential applications in drug discovery and chemical synthesis. Its unique structure and promising biological activities make it a subject of continued interest among researchers worldwide.